Cas no 88398-87-2 (4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride)

• Product Name: 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride
• CAS No: 88398-87-2
• MF: C₅H₆Cl₂N₂O₂S
• MW: 229.084337711334
• MDL: MFCD15976397
• CID: 634205
• PubChem ID: 22167579
• Update Time: 2025-05-28

4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonyl chloride, 4-chloro-1,3-dimethyl-
• 4-chloro-2,5-dimethylpyrazole-3-sulfonyl chloride
• SCHEMBL9202089
• AKOS005169285
• 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride
• 4-Chloro-1,3-dimethyl-1H-pyrazole-5-sulfonyl chloride
• DTXSID90623126
• 88398-87-2
• EN300-232432
• 4-Chloro-1,3-dimethyl-1H-pyrazole-5-sulfonylchloride
• AT25763

• MDL： MFCD15976397
• Inchi： 1S/C5H6Cl2N2O2S/c1-3-4(6)5(9(2)8-3)12(7,10)11/h1-2H3
• InChI Key： UWZZQKFFJSYPAL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C)C=1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 227.9527040g/mol
• Monoisotopic Mass: 227.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride

Recent Advances in the Application of 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride (CAS: 88398-87-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride (CAS: 88398-87-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based compounds, which are prevalent in many therapeutic agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the development of novel enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride as a precursor for the synthesis of selective kinase inhibitors. The researchers employed this compound to introduce a sulfonamide moiety into a lead compound, resulting in enhanced binding affinity and selectivity for target kinases involved in cancer progression. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's potential in optimizing drug candidates.

In addition to its role in kinase inhibitor development, recent investigations have explored its application in proteolysis-targeting chimeras (PROTACs). A 2024 preprint on bioRxiv detailed a novel PROTAC design utilizing 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride as a linker component. The sulfonyl chloride group facilitated efficient conjugation between the E3 ligase ligand and the target protein binder, enabling the degradation of previously "undruggable" targets. This approach has opened new avenues for targeting proteins that resist conventional small-molecule inhibition.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride have been reported. A 2023 patent (WO2023187654) describes an improved manufacturing process that increases yield by 25% while reducing hazardous byproducts. This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The patent also highlights the compound's stability under various storage conditions, an important consideration for industrial use.

Emerging safety and toxicology data (2024) from preclinical studies indicate that derivatives of 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride show favorable pharmacokinetic profiles with minimal off-target effects. These findings support its continued investigation as a privileged scaffold in drug design. However, researchers note that careful optimization of the sulfonamide moiety is required to balance potency with metabolic stability, particularly for orally administered drugs.

Looking forward, the unique chemical properties of 4-Chloro-2,5-dimethyl-pyrazole-3-sulfonyl chloride position it as a valuable tool in chemical biology. Its dual functionality (chloro and sulfonyl chloride groups) allows for diverse modifications, enabling the exploration of structure-activity relationships across multiple therapeutic targets. As synthetic methodologies continue to evolve, we anticipate seeing more innovative applications of this compound in the development of next-generation pharmaceuticals.